4-[3-(4-methoxyphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one

• Molecular Formula: C19H16N4O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 4-[3-(4-methoxyphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one
• InChI: InChI=1S/C19H16N4O2/c1-25-16-8-4-14(5-9-16)21-19-18(13-2-6-15(24)7-3-13)22-17-12-20-10-11-23(17)19/h2-12,20,22H,1H3
• InChI Key: WWEMBBGXRVLOGB-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)N=C2C(=C3C=CC(=O)C=C3)NC4=CNC=CN42

Description

4-[3-(4-methoxyphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of imidazo[1,2-a]pyrazine and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-[3-(4-methoxyphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one is not fully understood. However, it has been suggested that this compound inhibits the activity of various enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells, reduce inflammation, and inhibit the activity of various enzymes involved in cancer cell growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[3-(4-methoxyphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one in lab experiments is its potential anticancer and anti-inflammatory properties. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 4-[3-(4-methoxyphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one. One of the future directions is to study the potential of this compound as a therapeutic agent for cancer and inflammatory diseases. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential side effects. Furthermore, the development of more efficient synthesis methods for this compound could lead to its widespread use in scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields. This compound has been studied for its anticancer and anti-inflammatory properties, and it has been found to inhibit the growth of various cancer cell lines and reduce inflammation in animal models. Although the mechanism of action of this compound is not fully understood, further studies are needed to understand its potential as a therapeutic agent for cancer and inflammatory diseases.

Synthesis Methods

The synthesis of 4-[3-(4-methoxyphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one has been reported in the literature using various methods. One of the commonly used methods involves the reaction of 4-methoxyaniline with 2,3-dichloroquinoxaline in the presence of sodium hydride to obtain the intermediate compound. The intermediate compound is then reacted with cyclohexane-1,3-dione in the presence of potassium carbonate to obtain the final product.

Scientific Research Applications

The potential applications of 4-[3-(4-methoxyphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one in scientific research are vast. This compound has been studied for its anticancer properties, and it has been found to inhibit the growth of various cancer cell lines. Additionally, this compound has been studied for its anti-inflammatory properties, and it has been found to reduce inflammation in animal models.